Cas no 872857-08-4 (N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-phenylacetamide)

• Product Name: N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-phenylacetamide
• CAS No: 872857-08-4
• MF: C₂₉H₂₇N₃O₄
• MW: 481.542387247086
• CID: 5509248
• PubChem ID: 4278114
• Update Time: 2025-06-08

N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024619353
• F2001-0517
• N-benzyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-phenylacetamide
• N-benzyl-2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxo-N-phenylacetamide
• 872857-08-4
• N-benzyl-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxo-N-phenylacetamide
• N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-phenylacetamide

• Inchi： 1S/C29H27N3O4/c33-27(30-15-17-36-18-16-30)21-31-20-25(24-13-7-8-14-26(24)31)28(34)29(35)32(23-11-5-2-6-12-23)19-22-9-3-1-4-10-22/h1-14,20H,15-19,21H2
• InChI Key： QPZZNLSZHGSFKU-UHFFFAOYSA-N
• SMILES： O1CCN(C(CN2C=C(C(C(N(C3C=CC=CC=3)CC3C=CC=CC=3)=O)=O)C3C=CC=CC2=3)=O)CC1

Computed Properties

• Exact Mass: 481.20015635g/mol
• Monoisotopic Mass: 481.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.8Ų

Additional information on N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-phenylacetamide

Comprehensive Overview of N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-phenylacetamide (CAS No. 872857-08-4)

N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-phenylacetamide (CAS No. 872857-08-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 872857-08-4, belongs to the class of indole derivatives, which are known for their diverse biological activities. The presence of both morpholine and benzyl groups in its structure enhances its solubility and bioavailability, making it a promising candidate for further study.

In recent years, the demand for indole-based compounds has surged, driven by their role in drug discovery and development. Researchers are particularly interested in N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-phenylacetamide due to its potential as a kinase inhibitor or receptor modulator. These properties align with current trends in personalized medicine and targeted therapies, where compounds with specific molecular interactions are highly sought after. The compound's CAS number 872857-08-4 is frequently searched in academic databases and patent filings, reflecting its growing relevance in scientific literature.

The synthesis of N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-phenylacetamide involves multi-step organic reactions, including amide coupling and indole functionalization. These processes are critical for achieving high purity and yield, which are essential for pharmacological evaluations. The compound's morpholine ring contributes to its stability under physiological conditions, while the phenylacetamide moiety may influence its binding affinity to biological targets. Such structural insights are valuable for researchers exploring structure-activity relationships (SAR) in drug design.

From an industrial perspective, CAS No. 872857-08-4 is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research organizations (CROs) are increasingly offering this compound to support preclinical studies. Its compatibility with high-throughput screening (HTS) platforms further underscores its utility in modern drug discovery pipelines. Additionally, the compound's molecular weight and logP value are frequently analyzed to predict its pharmacokinetic properties.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many hazardous chemicals, N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-phenylacetamide is not classified as a restricted substance, making it accessible for research purposes. However, proper handling and disposal protocols are still recommended to ensure safety and compliance with laboratory standards. This aligns with the broader industry focus on green chemistry and sustainable practices.

In summary, N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-phenylacetamide (CAS No. 872857-08-4) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing investigation. As the scientific community continues to explore indole derivatives and their mechanisms of action, this compound is likely to remain a key player in advancing our understanding of molecular targets and drug discovery.